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Compound of Interest

Compound Name: Methyl 5-oxopentanoate

Cat. No.: B1594885 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management and disposal of chemical reagents is paramount for ensuring a

safe and compliant operational environment. This guide provides detailed, step-by-step

procedures for the proper disposal of Methyl 5-oxopentanoate, safeguarding both personnel

and the environment.

Core Principle: Handle as Hazardous Waste
Methyl 5-oxopentanoate should be treated as hazardous waste.[1] This precautionary

approach aligns with established safety protocols for chemical substances and ensures the

highest level of safety and regulatory compliance. Organic esters like Methyl 5-oxopentanoate
can exhibit hazardous properties such as flammability and irritancy.[1][2][3]

Quantitative Data for Methyl 5-oxopentanoate
The following table summarizes key quantitative and qualitative data for Methyl 5-
oxopentanoate, critical for its safe handling and disposal.
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Property Value Source

Molecular Formula C6H10O3 PubChem[2]

Molecular Weight 130.14 g/mol PubChem[2]

Physical Form Liquid Sigma-Aldrich

Signal Word Warning Sigma-Aldrich, PubChem[2]

Hazard Statements

H227 (Combustible liquid),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Sigma-Aldrich, PubChem[2][3]

Storage Temperature
Sealed in dry, store in freezer,

under -20°C
Sigma-Aldrich

Experimental Protocol: Waste Disposal Procedure
The proper disposal of Methyl 5-oxopentanoate requires a systematic approach to waste

characterization, segregation, and collection.

Methodology:

Waste Characterization and Segregation:

Inventory: Maintain a precise log of all chemicals added to the waste container. For

mixtures, accurately record the estimated percentage of each component.

Segregation: Do not mix Methyl 5-oxopentanoate waste with incompatible materials.

Specifically:

Store separately from acids and bases.[1]

Keep away from strong oxidizing agents.

Separate halogenated and non-halogenated organic solvents to potentially reduce

disposal costs.[1]
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Waste Collection and Labeling:

Container: Use a container that is compatible with Methyl 5-oxopentanoate. The

container must be kept tightly sealed except when adding waste.[4]

Labeling: Immediately affix a "Hazardous Waste" label to the container. The label must

include the full chemical name, "Methyl 5-oxopentanoate," and a clear indication of its

hazards (e.g., "Irritant," "Combustible").[1] Also, note the date when the first waste was

added.[1]

Storage and Disposal:

Accumulation: Store the waste container in a designated satellite accumulation area.

Professional Disposal: Arrange for the disposal of the waste through a licensed and

approved waste disposal company. Adhere to all local, state, and federal regulations for

hazardous waste disposal.[4][5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Methyl 5-
oxopentanoate.
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Disposal workflow for Methyl 5-oxopentanoate.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Methyl 5-oxopentanoate, fostering a secure research environment. Always consult

your institution's specific waste management guidelines and your Environmental Health and

Safety office for any questions or clarification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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